Cas no 899753-92-5 (N-(3,5-dimethylphenyl)-1-(3-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: N-(3,5-dimethylphenyl)-1-(3-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 899753-92-5
• MF: C₂₁H₁₉FN₂O₂
• MW: 350.386168718338
• CID: 5487438
• Update Time: 2025-05-20

N-(3,5-dimethylphenyl)-1-(3-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3,5-dimethylphenyl)-1-[(3-fluorophenyl)methyl]-2-oxopyridine-3-carboxamide
• N-(3,5-dimethylphenyl)-1-(3-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C21H19FN2O2/c1-14-9-15(2)11-18(10-14)23-20(25)19-7-4-8-24(21(19)26)13-16-5-3-6-17(22)12-16/h3-12H,13H2,1-2H3,(H,23,25)
• InChI Key： MSDTTXHTLCIJHL-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=CC(F)=C2)C=CC=C1C(NC1=CC(C)=CC(C)=C1)=O

Additional information on N-(3,5-dimethylphenyl)-1-(3-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

N-(3,5-Dimethylphenyl)-1-(3-Fluorophenyl)methyl-2-Oxo-1,2-Dihydropyridine-3-Carboxamide: A Comprehensive Overview

The compound with CAS No 899753-92-5, known as N-(3,5-dimethylphenyl)-1-(3-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its complex structure, which includes a dihydropyridine core, a carboxamide group, and substituted phenyl rings. The presence of these functional groups endows the molecule with unique chemical and biological properties.

Recent studies have highlighted the potential of this compound as a modulator of cellular signaling pathways. The dihydropyridine moiety is particularly notable for its ability to interact with calcium channels, making it a promising candidate for the development of drugs targeting cardiovascular diseases. Additionally, the fluorophenyl substituent enhances the molecule's lipophilicity, which is crucial for its bioavailability and pharmacokinetic profile.

One of the most intriguing aspects of this compound is its ability to act as a selective inhibitor of certain enzymes. Researchers have demonstrated that it exhibits potent inhibitory activity against kinases involved in inflammatory responses, suggesting its potential application in the treatment of autoimmune diseases. Furthermore, the dimethylphenyl group contributes to the molecule's stability and resistance to metabolic degradation, which are essential properties for drug candidates.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the dihydropyridine ring through a condensation reaction and the subsequent introduction of substituents via nucleophilic aromatic substitution. Recent advancements in asymmetric catalysis have enabled the production of enantiomerically pure versions of this compound, which are invaluable for studying its stereochemical effects on biological activity.

In terms of applications, this compound has shown promise in both therapeutic and diagnostic contexts. Its ability to modulate cellular signaling pathways makes it a valuable tool in drug discovery programs targeting cancer, neurodegenerative diseases, and inflammatory disorders. Moreover, its structural versatility allows for further modification to optimize its pharmacodynamic properties.

From an environmental standpoint, studies have been conducted to assess the ecotoxicological impact of this compound. Results indicate that it has low toxicity towards aquatic organisms under standard testing conditions. However, further research is required to fully understand its long-term effects on ecosystems.

In conclusion, N-(3,5-dimethylphenyl)-1-(3-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide represents a significant advancement in medicinal chemistry. Its unique structure and biological properties make it a valuable asset in drug development and related fields. As research continues to uncover new applications and mechanisms of action for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.